Cas no 2639460-67-4 (4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide)

• Product Name: 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide
• CAS No: 2639460-67-4
• MF: C₁₁H₁₆N₂O₅S₂
• MW: 320.385140419006
• CID: 5666580
• PubChem ID: 165902786
• Update Time: 2025-10-07

4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2639460-67-4
• EN300-27734190
• 4-methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide
• 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide

• Inchi： 1S/C11H16N2O5S2/c1-9-2-3-10(19(12,14)15)8-11(9)20(16,17)13-4-6-18-7-5-13/h2-3,8H,4-7H2,1H3,(H2,12,14,15)
• InChI Key： NRKLNVBSNXOCLN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)S(N)(=O)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 320.05006396g/mol
• Monoisotopic Mass: 320.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 124Ų

Additional information on 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide

4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide (CAS No. 2639460-67-4)

4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide is a highly specialized chemical compound with the CAS registry number 2639460-67-4. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a benzene ring substituted with a methyl group at position 1, a morpholine sulfonyl group at position 3, and a sulfonamide group at position 1. This unique combination of functional groups imparts distinctive chemical and physical properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide through multi-step processes involving nucleophilic aromatic substitution and sulfonation reactions. Researchers have demonstrated that the compound exhibits remarkable stability under various environmental conditions, making it suitable for use in demanding industrial applications. Its ability to form stable amide bonds with other molecules has also been explored in peptide synthesis and drug delivery systems.

The morpholine sulfonyl group in 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide contributes significantly to its bioavailability and pharmacokinetic properties. Studies have shown that this group enhances the solubility of the compound in aqueous media, which is crucial for its potential use as a pharmaceutical agent. Furthermore, the methyl substitution at position 1 of the benzene ring has been found to influence the compound's lipophilicity, thereby affecting its ability to cross biological membranes.

In terms of applications, CAS No. 2639460-67-4 has garnered attention in the field of materials science due to its ability to act as a versatile building block in polymer synthesis. Its sulfonamide group can participate in hydrogen bonding, which is essential for forming robust polymer networks with enhanced mechanical and thermal properties. Recent research has also highlighted its potential as a precursor for synthesizing advanced materials such as conductive polymers and stimuli-responsive hydrogels.

From an environmental perspective, 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide has been subjected to extensive toxicity studies to assess its safety for human health and ecosystems. Preliminary findings indicate that the compound exhibits low toxicity when exposed to standard test organisms, suggesting its potential for use in eco-friendly industrial processes.

In conclusion, CAS No. 2639460-67-4, or 4-Methyl-3-(morpholine-4-sulfonyl)benzene-1-sulfonamide, represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a promising candidate for future innovations in pharmaceuticals, materials science, and beyond.